9-(3-iodo-4-methylphenyl)-5,9-dihydro-3H-furo[3,4-b]pyrano[4,3-e]pyridine-1,8(4H,7H)-dione

• Molecular Formula: C17H14INO4
• Molecular Weight: 423.2 g/mol
• IUPAC Name: 8-(3-iodo-4-methylphenyl)-5,12-dioxa-2-azatricyclo[7.4.0.03,7]trideca-1(9),3(7)-diene-6,10-dione
• InChI: InChI=1S/C17H14INO4/c1-8-2-3-9(4-10(8)18)14-15-11(5-22-7-13(15)20)19-12-6-23-17(21)16(12)14/h2-4,14,19H,5-7H2,1H3
• InChI Key: CESWXLWVPCPEPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2C3=C(COCC3=O)NC4=C2C(=O)OC4)I
• Synonyms: 9-(3-iodo-4-methylphenyl)-5,9-dihydro-3H-furo(3,4-b)pyrano(4,3-e)pyridine-1,8(4H,7H)-dione; A 325100; A-325100; A325100

Description

9-(3-iodo-4-methylphenyl)-5,9-dihydro-3H-furo[3,4-b]pyrano[4,3-e]pyridine-1,8(4H,7H)-dione, also known as this compound, is a useful research compound. Its molecular formula is C17H14INO4 and its molecular weight is 423.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The product from Example 5A (0.60 g, 1.4 mmol) in chloroform (10 mL) under a nitrogen atmosphere was treated with pyridine (0.13 mL, 1.6 mmol) and pyridinium tribromide (0.48 g, 1.5 mmol) at −10° C. After stirring at −10° C. for 2 hours, the mixture was allowed to warm to ambient temperature and then was treated with 1M HCl and extracted with chloroform. The chloroform layer was dried (MgSO4), filtered, concentrated, heated to 130° C. under nitrogen for 1 hour and cooled to ambient temperature. Purification of the residue by chromatography on silica gel eluting with 10% methanol in dichloromethane provided the title compound (0.28 g).